2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-cyclohexyl-1-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C18H28N4O2/c1-21(2)16-8-9-17(20-19-16)24-15-10-11-22(13-15)18(23)12-14-6-4-3-5-7-14/h8-9,14-15H,3-7,10-13H2,1-2H3
• InChI Key: KIPLVJNJQKICOL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)CC3CCCCC3
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

• The study of concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones explored the use of cycloaddition and condensation reactions, demonstrating the versatility of pyridazinone derivatives in pharmacological applications (Johnston et al., 2008). This work showcases the potential for synthesizing complex heterocyclic compounds that could be structurally related to the target compound, indicating the broad utility of such structures in drug development.
• Novel deconjugative esterification techniques for cyclohexylideneacetic acids have been developed, offering new pathways for the synthesis of compounds with potential as intermediates in the production of pharmaceuticals and fine chemicals (Sano et al., 2006). This indicates a methodological relevance to the synthesis of compounds like 2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone.

Antimicrobial and Anticancer Applications

• The synthesis and antimicrobial activity of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone demonstrated significant antimicrobial properties, highlighting the potential of structurally complex molecules in addressing resistance to traditional antibiotics (Salimon et al., 2011). This suggests that compounds with structural features similar to the target compound could have applications in developing new antimicrobial agents.
• Efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity presented novel compounds with significant anticancer properties, emphasizing the importance of heterocyclic compounds in therapeutic applications (Kumar et al., 2013). This research underscores the potential for using complex molecules like 2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone in cancer research.

Catalysis and Organic Synthesis

• Research on novel syntheses and reactions of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives has led to new insights into the synthesis of heterocyclic compounds, which could be pivotal in the development of new materials and pharmaceuticals (Attaby et al., 2006).